Cas no 2839144-14-6 (Benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride)

• Product Name: Benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride
• CAS No: 2839144-14-6
• MF: C₁₅H₂₃ClN₂O₃
• MW: 314.807723283768
• CID: 5767263
• PubChem ID: 165842924
• Update Time: 2025-10-19

Benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• benzyl 4-hydroxy-4-(methylaminomethyl)piperidine-1-carboxylate;hydrochloride
• benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride
• EN300-39668904
• 2839144-14-6
• Benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride

• Inchi： 1S/C15H22N2O3.ClH/c1-16-12-15(19)7-9-17(10-8-15)14(18)20-11-13-5-3-2-4-6-13;/h2-6,16,19H,7-12H2,1H3;1H
• InChI Key： FXHDUDRIXPNLBS-UHFFFAOYSA-N
• SMILES： Cl.OC1(CNC)CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 314.1397203g/mol
• Monoisotopic Mass: 314.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Additional information on Benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride

Comprehensive Overview of Benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride (CAS No. 2839144-14-6)

Benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride (CAS No. 2839144-14-6) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative is characterized by its unique structural features, including a benzyl carboxylate group and a hydroxy-methylamino substitution, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting molecules, given its ability to modulate neurotransmitter pathways.

The compound's CAS No. 2839144-14-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure, featuring a piperidine ring with functionalized substituents, makes it a versatile intermediate in organic synthesis. Recent studies highlight its utility in designing neuroprotective agents and enzyme inhibitors, aligning with the growing demand for novel therapeutics in neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with trending searches such as "piperidine derivatives in CNS drug development" and "hydroxy-methylamino compounds in pharmacology."

From a synthetic chemistry perspective, Benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride is often explored for its stereochemical properties and solubility profiles, which are crucial for formulation optimization. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity and structural integrity. These aspects are frequently queried in scientific forums, reflecting user interest in "quality control of synthetic intermediates" and "spectroscopic characterization of piperidine derivatives."

The compound's hydrochloride salt form enhances its stability and bioavailability, making it suitable for preclinical studies. Its potential as a ligand for receptor binding assays has also been investigated, particularly in the context of G-protein-coupled receptors (GPCRs). This ties into broader discussions around "GPCR-targeted drug discovery", a hot topic in pharmaceutical R&D. Additionally, its benzyl-protected carboxylate group offers synthetic flexibility, enabling further derivatization for structure-activity relationship (SAR) studies.

In summary, Benzyl 4-hydroxy-4-[(methylamino)methyl]piperidine-1-carboxylate hydrochloride (CAS No. 2839144-14-6) represents a promising scaffold in medicinal chemistry, with applications spanning neuropharmacology, enzyme inhibition, and molecular probe development. Its relevance to contemporary research trends ensures sustained interest among chemists and pharmacologists, as evidenced by search queries like "piperidine-based CNS drugs" and "methylamino-methyl derivatives in therapeutics." Future studies may further elucidate its mechanistic insights and clinical potential.